Cas no 357638-58-5 (Boronic acid, [4-[(1E)-2-(4-cyanophenyl)ethenyl]phenyl]-)

• Product Name: Boronic acid, [4-[(1E)-2-(4-cyanophenyl)ethenyl]phenyl]-
• CAS No: 357638-58-5
• MF: C₁₅H₁₂BNO₂
• MW: 249.072283744812
• CID: 1472362
• Update Time: 2024-08-23

Boronic acid, [4-[(1E)-2-(4-cyanophenyl)ethenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[(1E)-2-(4-cyanophenyl)ethenyl]phenyl]-
• Boronic acid, [4-[(1E)-2-(4-cyanophenyl)ethenyl]phenyl]- (9CI)

• Inchi： 1S/C15H12BNO2/c17-11-14-5-3-12(4-6-14)1-2-13-7-9-15(10-8-13)16(18)19/h1-10,18-19H/b2-1+
• InChI Key： SMOGHLHNCJJUHZ-OWOJBTEDSA-N
• SMILES： C1(B(O)O)=CC=C(/C=C/C2=CC=C(C#N)C=C2)C=C1

Computed Properties

• Exact Mass: 248.09976

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 493.1±55.0 °C(Predicted)
• PSA: 64.25
• pka: 8.56±0.17(Predicted)